Cas no 158692-50-3 (2-chloro-5-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester)

• Product Name: 2-chloro-5-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• CAS No: 158692-50-3
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 1106980
• PubChem ID: 11008659
• Update Time: 2025-04-20

2-chloro-5-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• MFCD23133898
• UUJGQBITLMZKNA-UHFFFAOYSA-N
• Ethyl 2-chloro-5-methyl-1H-pyrrole-3-carboxylate
• 158692-50-3
• Ethyl 2-Chloro-5-methylpyrrole-3-carboxylate
• SCHEMBL1317881
• DB-220549
• SY291862

• Inchi： 1S/C8H10ClNO2/c1-3-12-8(11)6-4-5(2)10-7(6)9/h4,10H,3H2,1-2H3
• InChI Key： UUJGQBITLMZKNA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C)N1

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives